Cas no 2904-74-7 (Isoxazole, 5-phenyl-3-(2,4,6-trimethylphenyl)-)

Isoxazole, 5-phenyl-3-(2,4,6-trimethylphenyl)- structure
2904-74-7 structure
Product name:Isoxazole, 5-phenyl-3-(2,4,6-trimethylphenyl)-
CAS No:2904-74-7
MF:C18H17NO
MW:263.333684682846
CID:1437585

Isoxazole, 5-phenyl-3-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 5-phenyl-3-(2,4,6-trimethylphenyl)-
    • Inchi: 1S/C18H17NO/c1-12-9-13(2)18(14(3)10-12)16-11-17(20-19-16)15-7-5-4-6-8-15/h4-11H,1-3H3
    • InChI Key: BCSYLRRYTGVXNP-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=CC=C2)=CC(C2=C(C)C=C(C)C=C2C)=N1

Computed Properties

  • Exact Mass: 263.13111

Experimental Properties

  • Density: 1.075±0.06 g/cm3(Predicted)
  • Melting Point: 76 °C
  • Boiling Point: 395.5±11.0 °C(Predicted)
  • PSA: 26.03
  • pka: -2.76±0.29(Predicted)

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